Cas no 5538-99-8 (1,3-Propanediamine,N1-decyl-)
1,3-Propanediamine,N1-decyl- structure
Product Name:1,3-Propanediamine,N1-decyl-
1,3-Propanediamine,N1-decyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-decyl-
- N-Decylpropane-1,3-diamine
- N'-decylpropane-1,3-diamine
- N-decyl-1,3-diaminopropane
- NS00033311
- 5538-99-8
- Q27282530
- 1,3-PROPANEDIAMINE, N1-DECYL-
- N-DECYLTRIMETHYLENEDIAMINE
- CHEMBL3759021
- AKOS011556221
- 3-(DECYLAMINO)PROPYLAMINE
- SCHEMBL166285
- DTXSID70203925
- UNII-L02S92E4U2
- n-decyl-1,3-propanediamine
- 1,3-Propanediamine, N-decyl-
- J225.007A
- L02S92E4U2
- EINECS 226-903-1
-
- Inchi: 1S/C13H30N2/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14/h15H,2-14H2,1H3
- InChI Key: FHKWCXVXPHXBAC-UHFFFAOYSA-N
- SMILES: N(CCCN)CCCCCCCCCC
Computed Properties
- Exact Mass: 214.2411
- Monoisotopic Mass: 214.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38A^2
- XLogP3: 3.7
Experimental Properties
- Density: 0.838
- Boiling Point: 296.5°C at 760 mmHg
- Flash Point: 154.9°C
- Refractive Index: 1.455
- PSA: 38.05
1,3-Propanediamine,N1-decyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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